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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Yellow 183 (C.I. 18792; CAS No. 65212-77-3) is a monoazo calcium lake pigment.[1]

[2] It is recognized for its reddish-yellow shade, excellent heat stability, and good lightfastness,

making it a popular choice for coloring plastics, particularly those processed at high

temperatures like polyolefins, PVC, and ABS.[3][4][5] Understanding the solubility of this

pigment in various organic solvents is crucial for its application in inks, coatings, and for

toxicological and environmental assessments. This technical guide provides a comprehensive

overview of the known solubility characteristics of Pigment Yellow 183 and a detailed protocol

for its quantitative determination.

Properties of Pigment Yellow 183
A summary of the general, physical, and chemical properties of Pigment Yellow 183 is

presented in Table 1.

Table 1: General, Physical, and Chemical Properties of Pigment Yellow 183
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Property Value References

General Properties

Chemical Name

Calcium 4,5-dichloro-2-[[4,5-

dihydro-3-methyl-5-oxo-1-(3-

sulfonatophenyl)-1H-pyrazol-4-

yl]azo]benzenesulfonate

[5]

C.I. Name Pigment Yellow 183 [1]

C.I. Number 18792 [1][6]

CAS Number 65212-77-3 [1][6]

Chemical Class Monoazo Calcium Lake [1][2]

Molecular Formula C₁₆H₁₀Cl₂CaN₄O₇S₂ [4]

Physical Properties

Appearance Yellow Powder [3]

Specific Gravity 1.45 - 1.8 g/cm³ [1][2]

Oil Absorption 35 - 60 g/100g [1][2]

Heat Resistance Up to 300°C [1][3]

Chemical Properties

Water Solubility 79 mg/L at 20°C [7]

Water Soluble Matter ≤ 1.5% [1][8]

Solubility Profile of Pigment Yellow 183
The solubility of a pigment is a critical factor influencing its performance in various applications,

including its tendency to bleed or migrate in a polymer matrix. Pigment Yellow 183 is generally

characterized by its low solubility in water and most organic solvents, a desirable trait for a

pigment.

Quantitative Solubility Data
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Publicly available quantitative solubility data for Pigment Yellow 183 in organic solvents is

scarce. One source indicates a water solubility of 79 mg/L at 20°C.[7] Another source describes

it as insoluble in water but dispersible in solvents like alcohols and hydrocarbons.[9]

Qualitative Solubility and Fastness Data
Technical datasheets from various suppliers provide qualitative data on the resistance of

Pigment Yellow 183 to various organic solvents, often referred to as "fastness" or "resistance

to bleeding." This is typically rated on a scale of 1 to 5 or 1 to 8, where a higher number

indicates better resistance (and thus, lower solubility). Table 2 summarizes this available data.

Table 2: Fastness Properties of Pigment Yellow 183 in Organic Solvents

Solvent Fastness Rating (Scale) References

Xylene 4 (1-5) [1]

Ethanol 4-5 (1-5) [1][2]

Ethyl Acetate 4 (1-5) [1]

Methyl Ethyl Ketone (MEK) 3-4 (1-5) [1]

White Spirit 4 (1-5) [1]

n-Butanol 5 (1-5) [2]

Toluene 5 (1-5) [2]

Mineral Turpentine Oil (MTO) 5 (1-5) [2]

Linseed Oil 5 (1-5) [6]

It is important to note that these fastness ratings are indicative of performance in specific tests

and not direct measures of solubility in g/L.

Experimental Protocol for Determining Solubility
The following is a detailed methodology for the quantitative determination of the solubility of

Pigment Yellow 183 in organic solvents using the gravimetric method. This method is based
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on the principle of creating a saturated solution and then determining the mass of the dissolved

pigment in a known volume of the solvent.[10][11]

Materials and Equipment
Pigment Yellow 183 powder

Selected organic solvents (e.g., acetone, ethanol, xylene, ethyl acetate, methyl ethyl ketone)

Analytical balance (accurate to 0.1 mg)

Conical flasks with stoppers

Volumetric flasks

Pipettes

Syringe filters (0.45 µm, solvent-compatible)

Evaporating dishes (pre-weighed)

Shaking incubator or magnetic stirrer with hotplate

Drying oven

Desiccator

Experimental Workflow Diagram
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Experimental Workflow for Solubility Determination

Preparation

Saturation

Separation

Gravimetric Analysis

Start

Weigh Pigment Yellow 183

Add excess pigment to solvent in a conical flask

Measure Organic Solvent

Agitate at constant temperature (e.g., 24h)

Allow to equilibrate

Allow undissolved pigment to settle

Filter supernatant through a 0.45 µm syringe filter

Pipette a known volume of the filtrate into a pre-weighed evaporating dish

Evaporate the solvent in a drying oven

Cool in a desiccator and weigh the residue

Calculate solubility

End
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Caption: Workflow for determining pigment solubility via the gravimetric method.
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Step-by-Step Procedure
Preparation of Saturated Solution:

Add an excess amount of Pigment Yellow 183 to a known volume of the selected organic

solvent in a stoppered conical flask. The presence of undissolved pigment is essential to

ensure saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a shaking incubator or on a magnetic stirrer at a constant temperature

(e.g., 25°C) and agitate for a sufficient time (e.g., 24 hours) to ensure equilibrium is

reached.

Separation of Saturated Solution:

After the agitation period, allow the flask to stand undisturbed at the constant temperature

for at least one hour to let the undissolved pigment settle.

Carefully draw the supernatant (the clear, saturated solution) into a syringe and filter it

through a 0.45 µm solvent-compatible syringe filter to remove any suspended particles.

This step is crucial for accurate results.

Gravimetric Analysis:

Using a calibrated pipette, transfer a precise volume (e.g., 10 mL) of the filtered saturated

solution into a pre-weighed, clean, and dry evaporating dish.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the pigment (the temperature should be well below the

pigment's decomposition temperature and above the solvent's boiling point).

Once the solvent has completely evaporated, transfer the dish to a desiccator to cool to

room temperature.

Weigh the evaporating dish with the pigment residue on an analytical balance.

Repeat the drying and weighing process until a constant weight is achieved.
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Calculation of Solubility
The solubility (S) of Pigment Yellow 183 in the organic solvent is calculated using the following

formula:

S (g/L) = (Mass of residue (g) / Volume of filtrate (L))

Where:

Mass of residue (g) = (Mass of evaporating dish + residue) - (Mass of empty evaporating

dish)

Volume of filtrate (L) = The volume of the filtered solution transferred to the evaporating dish,

converted to liters.

Logical Diagram for Solubility Calculation

Solubility Calculation Logic

Input Measurements

Calculation Steps

Final Result

Mass of empty evaporating dish (M_dish)

Calculate Mass of Residue (M_residue) = M_total - M_dish

Mass of evaporating dish + residue (M_total) Volume of filtrate (V_filtrate)

Calculate Solubility (S) = M_residue / V_filtrate

Solubility in g/L
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Click to download full resolution via product page

Caption: Logical flow for calculating pigment solubility from experimental data.

Conclusion
Pigment Yellow 183 is a high-performance pigment with excellent thermal stability and

lightfastness, making it suitable for demanding applications. While its general insolubility is a

key attribute, understanding its specific solubility in different organic solvents is vital for

formulation optimization and safety assessment. This guide has summarized the available

qualitative solubility data and provided a detailed, robust experimental protocol for the

quantitative determination of its solubility. The presented methodologies and workflows offer a

solid foundation for researchers and professionals to accurately characterize the solubility of

Pigment Yellow 183 and similar pigments in various organic media. Further research to

populate public databases with quantitative solubility data for this and other commercially

important pigments would be of significant value to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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